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Compound of Interest

Compound Name: 2-methoxyisonicotinoyl chloride

CAS No.: 193538-79-3

Cat. No.: B071095 Get Quote

Abstract & Scope
This technical guide details the handling and application of 2-methoxyisonicotinoyl chloride
(CAS: 193538-79-3) for the synthesis of complex esters. The 2-methoxyisonicotinoyl moiety is

a privileged scaffold in medicinal chemistry, frequently appearing in kinase inhibitors and

allosteric modulators due to its ability to accept hydrogen bonds and modulate metabolic

stability.

While standard esterification methods (e.g., Fischer, Steglich) exist, the use of the acid chloride

derivative offers superior kinetics for sterically hindered alcohols and avoids the formation of

difficult-to-remove urea byproducts associated with carbodiimide couplings. This guide provides

two validated protocols: Method A (In-Situ Generation) for maximum reliability, and Method B

(Commercial Reagent) for high-throughput applications.

Mechanistic Insight & Reagent Profile
The Reagent: 2-Methoxyisonicotinoyl Chloride[1]

Structure: A pyridine ring substituted with a carbonyl chloride at position 4 and a methoxy

group at position 2.
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Reactivity: The carbonyl carbon is highly electrophilic, facilitating rapid nucleophilic attack by

alcohols.

Electronic Effects: The 2-methoxy group is electron-donating by resonance. While this

slightly reduces the electrophilicity of the carbonyl compared to unsubstituted isonicotinoyl

chloride, it significantly increases the electron density of the pyridine ring. This reduces the

basicity of the ring nitrogen, minimizing self-catalyzed decomposition (dimerization) relative

to other pyridine derivatives.

Reaction Mechanism
The reaction proceeds via a Nucleophilic Acyl Substitution (Addition-Elimination) mechanism.

Activation: The base (e.g., Et₃N) neutralizes the HCl byproduct, driving the equilibrium

forward.

Catalysis (Optional): DMAP (4-Dimethylaminopyridine) acts as a nucleophilic catalyst,

forming a highly reactive N-acylpyridinium intermediate that transfers the acyl group to the

alcohol faster than the acid chloride itself.
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Figure 1: Mechanistic pathway for esterification. The base acts as an HCl scavenger, while

DMAP (if used) accelerates the attack on the carbonyl.

Pre-Reaction Considerations
Stability & Storage[2]
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Hydrolysis Risk: Like all acid chlorides, this reagent is moisture-sensitive. Hydrolysis yields

2-methoxyisonicotinic acid and HCl.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. If the reagent appears as

a sticky gum or has a strong acidic smell, check purity via NMR or convert a small aliquot to

a methyl ester (MeOH quench) for LCMS analysis before committing valuable substrate.

Solvent Selection Table
Solvent Suitability Notes

Dichloromethane (DCM) Excellent

Standard choice. Solubilizes

most organic substrates. Easy

workup.

Tetrahydrofuran (THF) Good

Use for polar alcohols. Must be

anhydrous (inhibitor-free

preferred).

Acetonitrile (MeCN) Moderate

Good for polar substrates, but

can be nucleophilic in rare

cases.

DMF/DMA Poor

Avoid unless necessary for

solubility. Difficult to remove;

can react with acid chlorides at

high T.

Experimental Protocols
Protocol A: In-Situ Generation & Esterification (Gold
Standard)
Recommended for critical scale-up or when commercial acid chloride quality is suspect.

Reagents:

2-Methoxyisonicotinic acid (1.0 equiv)

Thionyl Chloride (SOCl₂) (5.0 equiv) or Oxalyl Chloride (1.5 equiv + cat. DMF)
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Target Alcohol (1.0 – 1.2 equiv)

Triethylamine (Et₃N) (3.0 equiv)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:

Activation:

In a round-bottom flask equipped with a reflux condenser and drying tube (CaCl₂),

suspend 2-methoxyisonicotinic acid in anhydrous DCM (or neat SOCl₂ if scale permits).

Add Thionyl Chloride dropwise.

Optional: Add 1 drop of DMF to catalyze the formation.

Reflux at 40°C for 2–3 hours. The solution should become clear, indicating conversion to

the acid chloride.

Evaporation: Concentrate the mixture to dryness under reduced pressure (rotary

evaporator) to remove excess SOCl₂ and HCl. Crucial: Add dry Toluene and re-evaporate

(azeotrope) twice to ensure complete removal of acidic volatiles.

Coupling:

Dissolve the resulting crude 2-methoxyisonicotinoyl chloride (yellowish solid/oil) in

anhydrous DCM.

Cool to 0°C in an ice bath.[1]

Add the Target Alcohol.

Add Triethylamine dropwise over 10 minutes. (Exothermic reaction).

Catalysis: If the alcohol is secondary or tertiary, add DMAP (0.1 equiv).

Completion & Workup:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b071095?utm_src=pdf-body
https://www.reddit.com/r/OrganicChemistry/comments/1fguta2/acid_chloride_reaction_with_amine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow to warm to room temperature and stir for 4–12 hours.

Monitor: Check TLC (EtOAc/Hexane) or LCMS. Look for the disappearance of the alcohol.

Quench: Add saturated NaHCO₃ solution.

Extraction: Extract with DCM (3x). Wash combined organics with Brine.

Drying: Dry over Na₂SO₄, filter, and concentrate.

Protocol B: Rapid Synthesis using Commercial Reagent
Recommended for library synthesis or simple primary alcohols.

Reagents:

2-Methoxyisonicotinoyl chloride (Commercial, 1.1 equiv)

Target Alcohol (1.0 equiv)

N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

DMAP (0.05 equiv - optional)[2]

DCM (Anhydrous)

Step-by-Step Workflow:

Preparation:

Dissolve the Target Alcohol and DIPEA in anhydrous DCM under Nitrogen atmosphere.

Cool the solution to 0°C.

Addition:

Dissolve 2-methoxyisonicotinoyl chloride in a minimal amount of DCM.

Add the acid chloride solution dropwise to the alcohol mixture.[3]
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Note: If using solid acid chloride, it can be added portion-wise, but solution addition is

preferred to control exotherms.

Reaction:

Stir at 0°C for 30 minutes, then warm to room temperature.

Stir for 2–4 hours.

Workup:

Dilute with DCM.

Wash with 0.1 M HCl (to remove pyridine byproducts and excess base) -> Caution:

Ensure your product is not acid-sensitive.

Wash with sat. NaHCO₃.

Dry and concentrate.[3]

Visual Workflow (Protocol A)
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Figure 2: Step-by-step workflow for the in-situ generation and esterification protocol.
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Troubleshooting & Optimization
Issue Probable Cause Solution

Low Yield Hydrolysis of Acid Chloride

Ensure glassware is oven-

dried. Use fresh SOCl₂. Store

commercial reagent under

Argon.

No Reaction Steric Hindrance

Use Protocol A with 0.5 equiv

DMAP. Heat to reflux in DCE

(1,2-Dichloroethane) if

necessary.

Byproduct Formation N-Acylation (if amine present)

If substrate contains amines,

they must be protected

(Boc/Cbz) before esterification.

Difficult Purification Pyridine salts

Wash organic layer with dilute

CuSO₄ solution (complexes

pyridine bases) or use 0.5M

HCl wash.

Safety & References
Safety Hazards[6][7]

2-Methoxyisonicotinoyl chloride: Corrosive, causes severe skin burns and eye damage.[4]

Lachrymator. Reacts violently with water to release HCl gas.

Thionyl Chloride: Highly toxic, reacts violently with water. Handle in a fume hood.

DCM: Suspected carcinogen. Use appropriate PPE (gloves, goggles).

References
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Org.[5][6][7][8] Synth.1978, 58, 113.[9] (Methodology for acid chloride generation).

Source:
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Use of Pyridine Acid Chlorides in Medicinal Chemistry

J. Med. Chem.2012, 55(9), 4407-4424. (Examples of isonicotinoyl ester synthesis).

Source:

DMAP Catalysis Mechanism

Chem. Rev.1983, 83(3), 297–320.

Source:

Reagent Data (2-Methoxyisonicotinoyl chloride)

PubChem CID: 12352100 (Analogous structures and properties).

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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